Barium boride
Overview
Description
Barium boride is an inorganic compound composed of barium and boron. It is known for its unique properties, including high hardness, thermal stability, and resistance to wear. These characteristics make it a valuable material in various industrial applications. This compound typically exists in the form of hexaboride (BaB6), which is a crystalline solid with a metallic luster.
Preparation Methods
Synthetic Routes and Reaction Conditions: Barium boride can be synthesized using several methods, including the boron carbide technique and the borothermic reduction method. In the boron carbide technique, barium oxide (BaO) reacts with boron carbide (B4C) at high temperatures (1400-1500°C) in a vacuum to produce barium hexaboride (BaB6) and carbon monoxide (CO) as a byproduct . The reaction is as follows: [ \text{BaO} + \text{B}_4\text{C} + 2\text{B} \rightarrow \text{BaB}_6 + \text{CO} ]
In the borothermic reduction method, barium oxide reacts with elemental boron at high temperatures in a vacuum to form barium hexaboride . The reaction is as follows: [ 2\text{BaO} + 14\text{B} \rightarrow 2\text{BaB}_6 + \text{B}_2\text{O}_3 ]
Industrial Production Methods: Industrial production of this compound involves similar high-temperature reduction processes, often conducted in specialized furnaces to ensure the purity and quality of the final product. The use of vacuum conditions helps to minimize contamination and improve the yield of this compound.
Chemical Reactions Analysis
Types of Reactions: Barium boride undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.
Common Reagents and Conditions:
Oxidation: this compound can be oxidized in the presence of oxygen or air at elevated temperatures, leading to the formation of barium oxide and boron oxide.
Reduction: this compound can be reduced by hydrogen gas at high temperatures to produce elemental barium and boron.
Substitution: this compound can undergo substitution reactions with halogens, leading to the formation of barium halides and boron halides.
Major Products Formed:
- Oxidation: Barium oxide (BaO) and boron oxide (B2O3)
- Reduction: Elemental barium (Ba) and boron (B)
- Substitution: Barium halides (e.g., BaCl2) and boron halides (e.g., BCl3)
Scientific Research Applications
Barium boride has a wide range of scientific research applications due to its unique properties:
Biology: Research is ongoing to explore the potential use of this compound in biological applications, such as drug delivery systems and biosensors.
Medicine: this compound’s biocompatibility and stability make it a candidate for medical implants and prosthetics.
Mechanism of Action
The mechanism by which barium boride exerts its effects is primarily related to its electronic structure and bonding properties. The presence of boron atoms in the compound allows for the formation of strong covalent bonds, which contribute to its hardness and thermal stability. Additionally, the unique electronic properties of this compound make it an effective catalyst in various chemical reactions, as it can facilitate the transfer of electrons and promote reaction pathways .
Comparison with Similar Compounds
- Calcium boride (CaB6)
- Strontium boride (SrB6)
- Magnesium boride (MgB2)
- Aluminum boride (AlB2)
Comparison: Barium boride stands out among similar compounds due to its higher density and greater thermal stability. While calcium boride and strontium boride share similar structural properties, this compound’s larger atomic size and higher atomic weight contribute to its unique characteristics. Magnesium boride and aluminum boride, on the other hand, are known for their superconducting properties, which are not observed in this compound .
Properties
InChI |
InChI=1S/6B.Ba |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DBNPLCUZNLSUCT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B].[B].[B].[B].[B].[B].[Ba] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
BaB6, B6Ba |
Source
|
| Record name | barium hexaboride | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Dictionary_of_chemical_formulas | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Black odorless powder; Insoluble in water; [Alfa Aesar MSDS] |
Source
|
| Record name | Barium boride | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/9692 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS No. |
12046-08-1 |
Source
|
| Record name | Barium boride (BaB6) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=12046-08-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Barium boride (BaB6), (OC-6-11)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012046081 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Barium boride (BaB6), (OC-6-11)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Barium hexaboride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.774 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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